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Compound of Interest

Compound Name: Atreleuton-d4

Cat. No.: B12362281

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Atreleuton-d4, a deuterated analog of

the 5-lipoxygenase inhibitor Atreleuton. This document details its chemical properties,

mechanism of action, and relevant experimental protocols, designed to support research and

development efforts in inflammation and related therapeutic areas.

Core Compound Data
Quantitative data for Atreleuton-d4 and its parent compound, Atreleuton, are summarized

below for easy reference and comparison.
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Property Atreleuton-d4 Atreleuton

Molecular Formula C₁₆H₁₁D₄FN₂O₂S C₁₆H₁₅FN₂O₂S[1]

Molecular Weight 322.39 g/mol [2] 318.37 g/mol [3]

CAS Number 154355-76-7 (unlabelled)[2] 154355-76-7[1][3]

Synonyms -
A-85761, ABT-761, VIA-

2291[1][3]

Mechanism of Action: Inhibition of the 5-
Lipoxygenase Pathway
Atreleuton is a selective and reversible inhibitor of 5-lipoxygenase (5-LO), a key enzyme in the

biosynthesis of leukotrienes[3]. Leukotrienes are potent pro-inflammatory lipid mediators

derived from arachidonic acid[4]. The 5-LO pathway is activated in various immune cells,

including mast cells, eosinophils, neutrophils, monocytes, and basophils, in response to

inflammatory stimuli[4].

The signaling cascade begins with the release of arachidonic acid from the cell membrane by

phospholipase A₂. The 5-lipoxygenase-activating protein (FLAP) then presents arachidonic acid

to 5-LO[4]. 5-LO catalyzes the conversion of arachidonic acid into 5-

hydroperoxyeicosatetraenoic acid (5-HPETE), which is subsequently converted to the unstable

epoxide, leukotriene A₄ (LTA₄)[4]. LTA₄ serves as a substrate for two downstream enzymes:

LTA₄ hydrolase, which produces leukotriene B₄ (LTB₄), and LTC₄ synthase, which generates

the cysteinyl leukotriene, LTC₄[4]. LTC₄ is then sequentially metabolized to LTD₄ and LTE₄[4].

Atreleuton exerts its anti-inflammatory effects by directly inhibiting 5-LO, thereby blocking the

production of all leukotrienes, including both LTB₄ and the cysteinyl leukotrienes[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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